Cas no 2248183-96-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-3-acetyl-1,3-thiazolidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-3-acetyl-1,3-thiazolidine-4-carboxylate
• CAS No: 2248183-96-0
• MF: C₁₄H₁₂N₂O₅S
• MW: 320.320482254028
• CID: 6100463
• PubChem ID: 165720012
• Update Time: 2025-10-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-3-acetyl-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-3-acetyl-1,3-thiazolidine-4-carboxylate
• 2248183-96-0
• EN300-6514882

• Inchi： 1S/C14H12N2O5S/c1-8(17)15-7-22-6-11(15)14(20)21-16-12(18)9-4-2-3-5-10(9)13(16)19/h2-5,11H,6-7H2,1H3/t11-/m1/s1
• InChI Key： ATGXWAGVKCXFRY-LLVKDONJSA-N
• SMILES： S1CN(C(C)=O)[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 320.04669266g/mol
• Monoisotopic Mass: 320.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-3-acetyl-1,3-thiazolidine-4-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-3-acetyl-1,3-thiazolidine-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248183-96-0, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-3-acetyl-1,3-thiazolidine-4-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug discovery and development. The isoindole and thiazolidine moieties within its structure contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of thiazolidine derivatives in medicinal chemistry, particularly their role as scaffolds for designing bioactive molecules. The (4S)-configuration of the thiazolidine ring in this compound is a critical factor in determining its stereochemical properties, which are essential for its interactions with biological targets. Researchers have demonstrated that such compounds can exhibit potent inhibitory effects against various enzymes, making them promising candidates for therapeutic interventions.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-3-acetyl-1,3-thiazolidine-4-carboxylate involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the isoindole moiety is achieved through cyclization reactions, while the thiazolidine ring is formed via aminocarbonylation or related methods. The stereochemistry at the 4S position is carefully controlled during the synthesis to ensure the desired configuration.

In terms of applications, this compound has shown potential in the development of anti-inflammatory agents and neuroprotective drugs. Its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases has been extensively studied. Recent research has also explored its role as a prodrug, where it undergoes enzymatic cleavage to release bioactive metabolites with enhanced therapeutic efficacy.

From an analytical standpoint, the compound's physical and chemical properties have been thoroughly characterized using techniques such as NMR spectroscopy and mass spectrometry. These analyses have provided insights into its stability, solubility, and reactivity under various conditions. Such data are crucial for optimizing its formulation and delivery in pharmaceutical applications.

Moreover, computational studies have been conducted to predict the compound's binding affinity to target proteins. These studies utilize molecular docking and dynamics simulations to identify potential binding sites and assess the impact of structural modifications on activity. Such computational approaches have significantly accelerated the drug discovery process by enabling researchers to design more effective analogs.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-3-acetyl-1,3-thiazolidine-carboxylate represents a cutting-edge advancement in chemical synthesis and pharmacology. Its unique structure and promising biological activity position it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.